Cas no 2229509-31-1 (1-(4-chlorocinnolin-3-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(4-chlorocinnolin-3-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229509-31-1
• MF: C₁₀H₈ClF₂N₃
• MW: 243.640427589417
• CID: 6196365
• PubChem ID: 165798661
• Update Time: 2025-06-15

1-(4-chlorocinnolin-3-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorocinnolin-3-yl)-2,2-difluoroethan-1-amine
• EN300-1956400
• 2229509-31-1

• Inchi： 1S/C10H8ClF2N3/c11-7-5-3-1-2-4-6(5)15-16-9(7)8(14)10(12)13/h1-4,8,10H,14H2
• InChI Key： SHCPZICVYLVVJM-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N=NC=1C(C(F)F)N

Computed Properties

• Exact Mass: 243.0374813g/mol
• Monoisotopic Mass: 243.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(4-chlorocinnolin-3-yl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 1-(4-chlorocinnolin-3-yl)-2,2-difluoroethan-1-amine (CAS No. 2229509-31-1): Properties, Applications, and Research Insights

The compound 1-(4-chlorocinnolin-3-yl)-2,2-difluoroethan-1-amine (CAS No. 2229509-31-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This cinnoline derivative is characterized by the presence of a chloro substituent at the 4-position and a difluoroethylamine moiety at the 3-position, which contribute to its distinct chemical reactivity and biological activity. Researchers have explored its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel heterocyclic compounds.

In the context of current scientific trends, the demand for fluorinated organic compounds like 1-(4-chlorocinnolin-3-yl)-2,2-difluoroethan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as evidenced by the growing number of FDA-approved fluorinated drugs. This compound's difluoroethylamine group makes it a valuable candidate for medicinal chemistry applications, where subtle modifications can lead to significant improvements in drug efficacy and safety profiles.

The synthesis of 1-(4-chlorocinnolin-3-yl)-2,2-difluoroethan-1-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing common challenges like yield and purity. These innovations align with the broader industry shift toward green chemistry and sustainable manufacturing practices, which are increasingly prioritized by both researchers and regulatory bodies.

From an application perspective, this compound has shown promise in preliminary studies as a pharmacophore for targeting specific enzymes and receptors. Its cinnoline core is structurally similar to other bioactive heterocycles, making it a versatile scaffold for structure-activity relationship (SAR) studies. Researchers are particularly interested in its potential role in modulating kinase inhibitors and GPCR ligands, areas of high relevance in oncology and neurology research.

The physicochemical properties of CAS No. 2229509-31-1, including its solubility, stability, and lipophilicity, have been extensively characterized to facilitate its use in various experimental settings. These properties are critical for its formulation development and drug delivery applications. Additionally, computational modeling studies have provided insights into its molecular interactions and binding affinities, further underscoring its potential in rational drug design.

In summary, 1-(4-chlorocinnolin-3-yl)-2,2-difluoroethan-1-amine represents a compelling example of how structural innovation in organic chemistry can drive advancements in multiple scientific domains. Its combination of a chlorinated cinnoline framework and fluorinated side chain offers a unique platform for developing next-generation therapeutic agents and functional materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.